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Compound of Interest

Compound Name: Ribitol-1-13C

Cat. No.: B12402685 Get Quote

This guide provides comprehensive safety, operational, and disposal procedures for Ribitol-1-
13C, a stable isotope-labeled compound. While Ribitol is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial to ensure the safety of

personnel and maintain the integrity of the product. This document is intended for researchers,

scientists, and drug development professionals.

Data Presentation: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Ribitol-1-13C.

This information is essential for safe handling and storage.
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Property Value Source(s)

Molecular Formula C₅H₁₂O₅ [1]

Molecular Weight 153.14 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 102-105 °C [2]

Boiling Point 194.6 °C (estimate) [2]

Solubility

Soluble in water (100 mg/ml),

hot ethanol, DMSO (~25

mg/ml), and

dimethylformamide (~5 mg/ml).

Insoluble in ether.

[2][3]

Stability

Stable. Combustible.

Incompatible with strong

oxidizing agents.

[2]

Storage

Store in a tightly sealed

container at -20°C, protected

from light and moisture.

[3]

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step operational plan for the safe handling of Ribitol-1-13C in a

laboratory setting.

Receiving and Inspection
Upon receipt, visually inspect the outer packaging and the immediate container for any signs

of damage, such as cracks, leaks, or a broken seal.

If damage is observed, do not open the container. Segregate it in a fume hood and contact

the supplier for instructions.

Verify that the product name, CAS number, and lot number on the container match the

information on the packing slip and your order.
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Personal Protective Equipment (PPE)
Before handling Ribitol-1-13C, ensure you are wearing the appropriate personal protective

equipment.

PPE Category Item Specifications & Use

Eye & Face Protection Safety Glasses

ANSI Z87.1 compliant.

Required for protection against

impacts and splashes.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

handling. Should be

immediately removed and

replaced after any contact with

the chemical.

Body Protection Laboratory Coat

Standard cotton or polyester-

cotton blend lab coats are

acceptable to protect clothing

and skin from potential

splashes.

Long Pants & Closed-Toe

Shoes

Required to protect the lower

body and feet from spills and

falling objects.

Respiratory Protection Not generally required

Under normal handling

conditions with adequate

ventilation, respiratory

protection is not necessary. If

significant dust is generated, a

NIOSH-approved N95

respirator may be used.

Handling and Experimental Procedures
Work Area Preparation:
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Conduct all handling of solid Ribitol-1-13C in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation of any dust particles.

Ensure the work area is clean and free of clutter.

Have a spill kit readily available.

Weighing the Compound:

Use a clean, calibrated analytical balance.

To minimize dust generation, use a spatula to carefully transfer the solid from the

container to a tared weigh boat or paper.

Close the container tightly immediately after dispensing the required amount.

Preparing Solutions:

When preparing solutions, slowly add the solid Ribitol-1-13C to the solvent to avoid

splashing.

If using a magnetic stirrer, add the stir bar to the solvent before adding the solid to prevent

splashing of the powder.

Ensure the solvent is compatible with Ribitol-1-13C. It is soluble in water, hot ethanol,

DMSO, and dimethylformamide.[2][3]

Storage of Ribitol-1-13C
Solid Form: Store the solid compound in its original, tightly sealed container at -20°C in a dry,

dark location.[3]

Solutions: For short-term storage, aqueous solutions can be stored at 2-8°C. For long-term

storage, it is recommended to aliquot solutions into single-use vials and store them at -20°C

or below to avoid repeated freeze-thaw cycles.

Disposal Plan
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Ribitol-1-13C is not classified as a hazardous substance.[4] Therefore, its disposal should

follow standard laboratory procedures for non-hazardous chemical waste. Stable isotopes are

not radioactive and do not require special handling for radiation safety.

Waste Identification and Segregation
Confirm Non-Hazardous Status: Ensure that the Ribitol-1-13C waste is not mixed with any

hazardous materials. If it is, the entire mixture must be treated as hazardous waste.

Segregate Waste: Keep Ribitol-1-13C waste separate from hazardous chemical waste,

radioactive waste, and biohazardous waste.

Disposal of Solid Ribitol-1-13C
Small Quantities: For small spills or residual amounts, carefully sweep the solid material,

place it in a sealed, labeled container, and dispose of it as non-hazardous solid waste.

Bulk Quantities: Unwanted solid Ribitol-1-13C should be collected in a clearly labeled,

sealed container for non-hazardous solid waste.

Disposal of Solutions Containing Ribitol-1-13C
Aqueous Solutions: Non-hazardous, water-miscible solutions with a pH between 6 and 9.5

can typically be disposed of down the drain with copious amounts of water, in accordance

with local regulations.[5]

Solvent Solutions: Solutions of Ribitol-1-13C in organic solvents (e.g., DMSO, ethanol) must

be collected as chemical waste and disposed of through your institution's hazardous waste

program.

Disposal of Empty Containers
Rinsing: Triple-rinse the empty container that held Ribitol-1-13C with a suitable solvent (e.g.,

water).

Rinsate Disposal: The rinsate should be collected and disposed of as chemical waste.
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Container Disposal: After triple-rinsing and allowing the container to dry, deface the label and

dispose of it in the regular laboratory trash or recycling, as per your institution's guidelines.

Experimental Workflow and Logical Relationships
The following diagram illustrates the complete workflow for the safe handling and disposal of

Ribitol-1-13C.
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Workflow for Handling and Disposal of Ribitol-1-13C

Receiving

Handling

Storage
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After Experiment

For subsequent use

For subsequent use

Dispose of Solid Waste Dispose of Aqueous Solution (Drain) or Solvent Solution (Waste Collection) Dispose of Empty Container
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Caption: Workflow for Safe Handling and Disposal of Ribitol-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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